2-methyl-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)thiazole-4-carboxamide

• IUPAC Name: 2-methyl-N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H14N4O2S2/c1-8-16-13-10(3-6-21-13)14(20)18(8)5-4-15-12(19)11-7-22-9(2)17-11/h3,6-7H,4-5H2,1-2H3,(H,15,19)
• InChI Key: UOGLAAHSIZWTCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CS2)C(=O)N1CCNC(=O)C3=CSC(=N3)C
• Molecular Formula: C14H14N4O2S2
• Molecular Weight: 334.4 g/mol

Description

The compound “2-methyl-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)thiazole-4-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a thiazole ring, a pyrimidine ring, and an amide group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The thiazole and pyrimidine rings are aromatic and planar, contributing to the stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For instance, the amide group might undergo hydrolysis, and the thiazole and pyrimidine rings might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and stability.

Scientific Research Applications

Synthesis and Biological Activity

Research has been conducted on compounds with structural similarities to "2-methyl-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)thiazole-4-carboxamide", focusing on their synthesis and potential biological activities. For instance, novel transformations of the amino and carbonyl/nitrile groups in Gewald thiophenes were studied for thienopyrimidine synthesis, revealing the possibility of accessing new heterocyclic compounds with potential biological activities (Pokhodylo et al., 2010).

Antimicrobial and Anti-Inflammatory Properties

Several studies have synthesized and evaluated the antimicrobial and anti-inflammatory properties of thieno[2,3-d]pyrimidin derivatives. For example, compounds exhibiting antimicrobial activity against various bacterial strains have been synthesized, highlighting the potential of these compounds in addressing microbial resistance (Gein et al., 2015). Furthermore, novel benzothiazole-containing derivatives have been synthesized and assessed for their antibacterial, antioxidant, and antitubercular activities, suggesting their applicability in the development of new therapeutic agents (Bhoi et al., 2016).

Dual-Action Hypoglycemic Agents

Research on N-(pyrimidin-4-yl)thiazol-2-amine derivatives has identified compounds with dual-action hypoglycemic properties, activating both glucokinase (GK) and PPARγ. This dual mechanism suggests a novel approach for the development of hypoglycemic agents, providing a promising avenue for diabetes treatment (Song et al., 2011).

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to explore its biological activity, given the presence of functional groups often found in biologically active compounds.